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Compound of Interest

Compound Name: Tetraphenylporphyrin

Cat. No.: B126558

This document provides essential safety and logistical information for the proper disposal of
tetraphenylporphyrin (TPP), ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are designed for researchers, scientists,
and drug development professionals who handle this compound.

Immediate Safety and Handling Considerations

While some safety data sheets (SDS) do not classify tetraphenylporphyrin as a hazardous
substance under OSHA 29 CFR 1910.1200, others indicate it can cause skin, eye, and
respiratory irritation.[1][2][3] One source also classifies it as harmful if swallowed, in contact
with skin, or if inhaled.[4] Therefore, it is crucial to handle TPP with appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat. All handling of
solid TPP should be conducted in a chemical fume hood to minimize the risk of inhalation.[5]

Tetraphenylporphyrin is a purple, crystalline powder that is insoluble in water.[1] It is a
combustible solid, and contact with strong oxidizing agents should be avoided as it may result
in ignition.[1][2]

Step-by-Step Disposal Protocol

All waste containing tetraphenylporphyrin must be treated as hazardous chemical waste and
disposed of in accordance with local, state, and federal regulations.[5][6] Do not discharge TPP
or its solutions into drains or the environment.[5]
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. Waste Segregation and Collection:

Solid Waste: Collect unused or waste tetraphenylporphyrin powder, along with any
contaminated disposable materials (e.g., gloves, weighing paper, pipette tips), in a dedicated
and clearly labeled hazardous waste container.[5] This container must be made of a material
compatible with the chemical.[6]

Ligquid Waste: Solutions containing tetraphenylporphyrin should be collected in a separate,
designated hazardous waste container for liquids.[5] Do not mix with other incompatible
waste streams.

Empty Containers: Empty containers that previously held TPP may retain chemical residue
and must be disposed of as hazardous waste.[5]

. Container Management:

All hazardous waste containers must be kept securely closed except when adding waste.[7]

[8]

Ensure containers are properly labeled with "Hazardous Waste" and the full chemical name,
"tetraphenylporphyrin.”

Store waste containers in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[6][7][8]

. Spill Management:

Minor Spills: In case of a small spill, clean it up immediately.[1] Carefully sweep the solid
material into a suitable container for disposal, avoiding dust formation.[2]

Major Spills: For larger spills, clear the area of all personnel and contact your institution's
Environmental Health and Safety (EHS) office for guidance.[1]

. Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous
waste.[8]
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e One recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

This should only be performed by a licensed waste disposal facility.

General Laboratory Waste Guidelines

While specific quantitative disposal limits for tetraphenylporphyrin are not defined, general

federal and local guidelines for hazardous waste accumulation must be followed.

Guideline Category

Specification

Satellite Accumulation Area (SAA) Liquid Limit

A maximum of 55 gallons of hazardous waste
may be stored.[8]

SAA Acutely Toxic Waste Limit

For P-listed (acutely toxic) chemicals, a
maximum of one quart of liquid or one kilogram

of solid may be accumulated.[8]

Container Headroom

Leave at least one inch of headroom in liquid

waste containers to allow for expansion.[7]

Drain Disposal pH Range (Not for TPP)

For approved aqueous solutions, the pH must
generally be between 5.5 and 10.5 for drain
disposal (local regulations may vary).[7][9] This

is not applicable to TPP.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of

tetraphenylporphyrin waste.
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Caption: Workflow for the safe disposal of tetraphenylporphyrin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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